Cas no 96319-36-7 (ethyl 6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: ethyl 6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 96319-36-7
• MF: C₁₀H₁₀BrN₃O₂
• MW: 284.10930109024
• CID: 3031654
• PubChem ID: 13425204
• Update Time: 2025-05-19

ethyl 6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• Ethyl6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• 846-840-9
• Ethyl 6-bromo-2-methylpyrazolo(1,5-a)pyrimidine-3-carboxylate
• EN300-7499272
• SCHEMBL18717549
• 96319-36-7
• WDA31936
• C91581
• Z680888956

• Inchi： 1S/C10H10BrN3O2/c1-3-16-10(15)8-6(2)13-14-5-7(11)4-12-9(8)14/h4-5H,3H2,1-2H3
• InChI Key： IWUAKWBXMZSTCM-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C(=O)OCC)C(C)=NN2C=1

Computed Properties

• Exact Mass: 282.99564Da
• Monoisotopic Mass: 282.99564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on ethyl 6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate

Introduction to Ethyl 6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 96319-36-7)

Ethyl 6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 96319-36-7) is a significant compound in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, which has garnered considerable attention due to its diverse pharmacological properties and potential applications in drug discovery.

The molecular structure of Ethyl 6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate features a bromine substituent at the 6-position and a methyl group at the 2-position of the pyrazolo[1,5-a]pyrimidine core. Additionally, the presence of a carboxylate ester group at the 3-position introduces further functional diversity, making it a versatile intermediate for synthetic chemistry. The combination of these structural features enhances its utility in medicinal chemistry and drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazolo[1,5-a]pyrimidine derivatives. These compounds have shown promise in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. The bromine atom in Ethyl 6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate serves as a valuable handle for further chemical modifications, enabling the synthesis of more complex and functionalized derivatives.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its structural framework to develop novel inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which are crucial in cancer therapy. The carboxylate ester group provides a site for conjugation with other bioactive moieties, facilitating the development of prodrugs or targeted delivery systems.

The synthesis of Ethyl 6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate involves multi-step organic reactions that highlight its synthetic accessibility. The bromination and esterification processes are well-established in synthetic chemistry, making it feasible to produce this compound on both laboratory and industrial scales. This accessibility is crucial for drug discovery programs that require large quantities of intermediates for screening and optimization.

Recent advancements in computational chemistry have further enhanced the understanding of the pharmacological properties of pyrazolo[1,5-a]pyrimidine derivatives. Molecular modeling studies have revealed that the structural features of Ethyl 6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate contribute to its binding affinity with biological targets. These insights have guided the design of more potent and selective analogs with improved pharmacokinetic profiles.

The compound's potential extends beyond traditional small-molecule drug development. It has been explored as a building block for nucleoside analogs and other biopharmaceutical applications. The pyrazolo[1,5-a]pyrimidine core is a common motif in nucleobases, making it relevant for antiviral drug design. By incorporating this scaffold into nucleoside analogs, researchers aim to develop drugs with enhanced stability and bioavailability.

In conclusion, Ethyl 6-bromo-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 96319-36-7) represents a valuable asset in pharmaceutical research and development. Its structural versatility and synthetic accessibility make it an ideal candidate for generating novel bioactive molecules with potential therapeutic applications. As research continues to uncover new pharmacological targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.